Cas no 5472-47-9 ( )

• Product Name: &nbsp
• CAS No: 5472-47-9
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 942717
• PubChem ID: 231683
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-cycloheptylidene-2-phenylacetic acid
• AC1L5M88
• AR-1I2896
• CTK5A2450
• cycloheptylidene(phenyl)acetic acid
• NSC28302
• NSC-28302
• SureCN7743123
• 5472-47-9
• SCHEMBL7743123
• DTXSID70282831
•  

• Inchi： 1S/C15H18O2/c16-15(17)14(13-10-6-3-7-11-13)12-8-4-1-2-5-9-12/h3,6-7,10-11H,1-2,4-5,8-9H2,(H,16,17)
• InChI Key： URANACQTTAQLQH-UHFFFAOYSA-N
• SMILES： OC(/C(/C1C=CC=CC=1)=C1\CCCCCC\1)=O

Computed Properties

• Exact Mass: 230.13100
• Monoisotopic Mass: 230.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.115
• Boiling Point: 387.3°C at 760 mmHg
• Flash Point: 285.6°C
• Refractive Index: 1.57
• PSA: 37.30000
• LogP: 3.87900